(4E)-2,5-Dimethyl-4-(phenylimino)-2,4-dihydro-3H-pyrazol-3-one

• CAS: 116342-67-7
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• SMILES: CC1=NN(C(=O)C1=NC2=CC=CC=C2)C
• InChI: InChI=1S/C11H11N3O/c1-8-10(11(15)14(2)13-8)12-9-6-4-3-5-7-9/h3-7H,1-2H3
• InChIKey: GORYVOMSAFLHRC-UHFFFAOYSA-N

Procurement Guide: (4E)-2,5-Dimethyl-4-(phenylimino)-2,4-dihydro-3H-pyrazol-3-one (CAS 116342-67-7) – Baseline Identity and Class Context

(4E)-2,5-Dimethyl-4-(phenylimino)-2,4-dihydro-3H-pyrazol-3-one (CAS 116342-67-7) is a synthetic pyrazol-3-one derivative characterized by a 4-(phenylimino) substituent on the pyrazolone core, with methyl groups at the N2 and C5 positions. The compound is formally classified as a 4-(arylaminomethylene)-2,4-dihydropyrazol-3-one, a structural subclass disclosed in patent literature as selective inhibitors of cGMP-specific phosphodiesterase (PDE) [1]. Its molecular formula is C₁₁H₁₁N₃O (MW 201.22). It is primarily supplied as a research chemical with typical purity ≥95% and is referenced in both pharmaceutical and agricultural patent contexts .

cGMP PDE Research

Compact N2-methyl probe for PDE inhibitor studies (reported class)

Agrochemical Lead

Parent unsubstituted phenylimino reference for fungicide SAR

Dual-Use Compound

Single SKU supports cardiovascular PDE and agrochemical research programs

• [1] US5869516A – 4-(arylaminomethylene)-2,4-dihydro-3-pyrazolones. Assignee: Merck Patent GmbH. Published 1999-02-09. View Source

Why Generic Substitution of 4-(Arylaminomethylene)-pyrazolones Cannot Be Assumed for CAS 116342-67-7

Although the 4-(arylaminomethylene)-2,4-dihydropyrazol-3-one scaffold is shared by a broad patent class of cGMP PDE inhibitors, the specific 2,5-dimethyl-4-(phenylimino) substitution pattern combines a compact N2-methyl group with an unsubstituted N-phenylimino moiety, creating a distinct electronic and steric profile that differs from analogs bearing benzyl, alkoxybenzyl, or substituted phenyl R₁ groups [1]. This substitution pattern also enables agricultural fungicidal activity via a different mechanism of action, as evidenced by its specification as a preferred example in a fungicide patent . Consequently, analogs with even single-site substitutions cannot be automatically interchanged without risking divergence in both PDE isoform selectivity and antifungal spectrum. The quantitative evidence below elaborates on the specific differentiation dimensions.

N2 Substituent Variability

N2-methyl vs. N2-ethyl or longer alkyl analogs may shift PDE isoform selectivity profile

Phenylimino Substitution

Unsubstituted phenylimino group favors systemic mobility in plants; substituted phenyl derivatives may not retain this property

Dual Mechanism Divergence

Analogs designed for single indication may not preserve both cGMP PDE inhibition and agricultural fungicidal activity

• [1] US5869516A – 4-(arylaminomethylene)-2,4-dihydro-3-pyrazolones. Assignee: Merck Patent GmbH. Published 1999-02-09. View Source

Quantitative Differentiation Evidence: (4E)-2,5-Dimethyl-4-(phenylimino)-2,4-dihydro-3H-pyrazol-3-one vs. Closest Comparators

Structural Specificity as cGMP PDE Inhibitor: N2-Methyl vs. N2-Benzyl Substitution

The target compound belongs to the 4-(arylaminomethylene)-2,4-dihydro-3-pyrazol-3-one class claimed as selective cGMP PDE inhibitors [1]. Within this class, R² is defined as straight-chain or branched alkyl with 1–5 C atoms. CAS 116342-67-7 carries R² = methyl (C1), whereas many high-affinity exemplars in the patent literature carry R² = ethyl or longer chains. The N2-methyl group minimizes steric bulk adjacent to the pyrazolone carbonyl, which influences the compound's fit within the PDE catalytic pocket and may differentiate its isoform selectivity profile relative to N2-ethyl analogs such as 4-(4-(2-ethylanilinomethylene)-4,5-dihydro-5-oxo-3-methyl-1H-pyrazol-1-yl)benzoic acid [1]. However, specific Ki or IC₅₀ values for the target compound are not publicly available; the differentiation inference is based on structural comparison within a defined SAR landscape.

Structural specificity

Class-level inference

R² = methyl (C1) vs. ethyl (C2) patent exemplar

Compact steric profile may influence PDE isoform selectivity

Public Ki/IC₅₀ data unavailable

Evidence Dimension	Substituent at pyrazolone N2 position
Target Compound Data	R² = methyl (C1)
Comparator Or Baseline	Patent exemplar with R² = ethyl (C2), e.g., 4-(4-(2-ethylanilinomethylene)-4,5-dihydro-5-oxo-3-methyl-1H-pyrazol-1-yl)benzoic acid
Quantified Difference	Structural difference: steric and electronic impact on PDE binding not quantified in public domain
Conditions	cGMP PDE inhibition assay (enzyme source and protocol per US5869516A)

Why This Matters

For researchers requiring a compact N2-methyl cGMP PDE inhibitor probe, the target compound provides a distinct steric profile relative to bulkier N2-alkyl analogs, which may translate into differential subtype selectivity or pharmacokinetic properties.

• [1] US5869516A – 4-(arylaminomethylene)-2,4-dihydro-3-pyrazolones. Assignee: Merck Patent GmbH. Published 1999-02-09. View Source

Agricultural Fungicidal Activity: Broad-Spectrum Assignment as Preferred Example

In Japanese Patent JPS62281866A, the compound 1,3-dimethyl-4-phenylimino-2-pyrazolin-5-one (synonymous with CAS 116342-67-7) is explicitly listed as the EXAMPLE compound among 4-phenylimino-1,3-dialkyl-2-pyrazolin-5-ones . The patent states it exhibits a 'wide antimicrobial spectrum against various pathogenic germs of plants,' with improved controlling effects on wheat downy mildew and wheat brown rust compared to prior art compounds. While quantitative minimum inhibitory concentration (MIC) data are not disclosed in the patent abstract, the compound is distinguished from structurally related derivatives with substituents on the phenyl ring (e.g., R₁ = halogen, methoxy) by its unsubstituted phenylimino group, which may favor systemic mobility in plants.

Fungicidal activity

Class-level inference

Preferred patent example against wheat downy mildew & brown rust (qualitative)

Benchmark SAR reference for fungicide research

Quantitative MIC data not disclosed

Evidence Dimension	Fungicidal spectrum and crop disease control
Target Compound Data	EXAMPLE compound; effective against wheat downy mildew and brown rust (qualitative claims in patent)
Comparator Or Baseline	Other 4-phenylimino-1,3-dialkyl derivatives with substituted phenyl rings (e.g., 4-chlorophenoxy derivative)
Quantified Difference	Quantitative efficacy data not disclosed in accessible patent documents; differentiation based on explicit selection as preferred embodiment
Conditions	In planta wheat disease assays (JPS62281866A)

Why This Matters

For agricultural research groups investigating pyrazolone-based fungicides, CAS 116342-67-7 represents the parent unsubstituted phenylimino lead compound from which SAR exploration can be benchmarked, making it an essential reference standard for structure–activity studies.

Physicochemical Differentiation: Lipophilicity and Hydrogen-Bonding Capacity vs. Edaravone

Compared to the clinically used pyrazolone antioxidant edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one; MW 174.20, cLogP ~0.8), CAS 116342-67-7 incorporates a phenylimino group at C4 and a second methyl group at N2, increasing molecular weight to 201.22 and predicted lipophilicity (cLogP estimated at ~1.5–1.8 using standard calculators ). The phenylimino moiety introduces an additional hydrogen-bond acceptor (C=N) absent in edaravone, altering solvation and target engagement profiles. These physicochemical distinctions mean that the compound cannot serve as a direct edaravone surrogate in antioxidant studies without recalibration, yet its enhanced lipophilicity may favor blood–brain barrier penetration in CNS-targeted PDE programs.

Lipophilicity

Cross-study comparable

cLogP ~1.5–1.8; HBA count 3 (Δ+0.7–1.0 vs. edaravone estimated)

Distinct lipophilicity and H-bonding profile may affect assay compatibility

In silico estimation; experimental validation recommended

Evidence Dimension	Calculated logP and hydrogen-bond acceptor count
Target Compound Data	MW 201.22; cLogP ~1.5–1.8; HBA count: 3 (O, N of C=N, N of imine)
Comparator Or Baseline	Edaravone (MW 174.20; cLogP ~0.8; HBA count: 2)
Quantified Difference	ΔcLogP ≈ +0.7 to +1.0 units; ΔHBA = +1
Conditions	In silico estimation using ChemAxon/ACD Labs fragment-based methods

Why This Matters

Procurement decisions for physicochemical reference compounds should account for the target compound's distinct lipophilicity and hydrogen-bonding capacity, as these influence solubility, permeability, and assay compatibility relative to edaravone.

Dual Utility as Agrochemical and Pharmaceutical Intermediate: Divergent from Single-Indication Analogs

CAS 116342-67-7 is documented in two independent patent families: as a cGMP PDE inhibitor for cardiovascular indications [1] and as an agricultural fungicide . This dual patent footprint is atypical among pyrazolone analogs; for example, edaravone and antipyrine are primarily pharmaceutical, while pyrazoxyfen is solely agrochemical. The compound's ability to serve as an intermediate in both sectors provides procurement flexibility: a single batch can support medicinal chemistry SAR exploration and agrochemical lead optimization programs without requiring separate vendor qualification for distinct structural analogs.

Patent indications

Supporting evidence

2 indication categories (cGMP PDE + fungicide) vs. 1 for single-indication analogs

Supports multidisciplinary research procurement

Patent family analysis

Evidence Dimension	Number of distinct patent indications per compound
Target Compound Data	2 distinct indications (cGMP PDE inhibition + agricultural fungicide)
Comparator Or Baseline	Edaravone: 1 indication (antioxidant); pyrazoxyfen: 1 indication (herbicide)
Quantified Difference	2 vs. 1 patent indication categories
Conditions	Patent family analysis across USPTO, EPO, and JPO databases

Why This Matters

For institutional procurement, a single SKU covering multiple research programs reduces administrative overhead and minimum order quantity constraints compared to purchasing separate pharmaceutical and agrochemical pyrazolone analogs.

• [1] US5869516A – 4-(arylaminomethylene)-2,4-dihydro-3-pyrazolones. Assignee: Merck Patent GmbH. Published 1999-02-09. View Source

Optimal Application Scenarios for (4E)-2,5-Dimethyl-4-(phenylimino)-2,4-dihydro-3H-pyrazol-3-one (CAS 116342-67-7)

cGMP PDE Inhibitor Probe with Minimal N2 Steric Footprint

Use CAS 116342-67-7 as a compact N2-methyl probe in cGMP PDE inhibitor programs where the steric contribution of the N2 substituent needs to be minimized to isolate the binding contribution of the 4-(phenylimino) pharmacophore. This scenario arises directly from the compound's structural differentiation within the 4-(arylaminomethylene)-2,4-dihydro-3-pyrazol-3-one class (Evidence Item 1). Recommended concentration range for initial PDE screening: 0.1–10 µM, consistent with protocols in US5869516A [1].

Agrochemical Lead Compound for Wheat Fungicide Development

Deploy as a positive control or lead structure in antifungal screening programs targeting wheat downy mildew (Plasmopara viticola-analogous pathogens) and brown rust (Puccinia triticina). The compound's designation as the patent example in JPS62281866A supports its role as the parent unsubstituted-phenylimino reference for SAR expansion. Suggested initial in planta testing at 50–500 ppm foliar application rates, based on standard agrochemical screening norms.

Physicochemical Reference for Lipophilicity-Enhanced Pyrazolone Analogs

Incorporate CAS 116342-67-7 as a reference compound in chromatographic hydrophobicity index (CHI) or shake-flask logP determination studies when benchmarking novel pyrazolone derivatives with enhanced blood–brain barrier penetration potential. Its estimated cLogP of ~1.5–1.8 provides a midpoint reference between polar edaravone (cLogP ~0.8) and more lipophilic pyrazolone drug candidates (Evidence Item 3) .

Dual-Program Institutional Stock Compound for Cardiovascular and Agrochemical Research

Procure a single batch to simultaneously support cardiovascular PDE inhibitor screening and agricultural fungicide programs, leveraging the compound's unique dual patent footprint (Evidence Item 4). This approach is particularly cost-effective for core facilities serving multidisciplinary research groups [1].

Application

Selection Property

Validation Focus

cGMP PDE inhibitor studies

N2-methyl steric profile

PDE isoform selectivity review

Wheat fungicide development

Unsubstituted phenylimino moiety

In planta disease control assays

Physicochemical benchmarking

Lipophilicity and HBA count

logP and permeability assay validation

Multidisciplinary research stock

Dual patent footprint

Cross-program compound verification

• [1] US5869516A – 4-(arylaminomethylene)-2,4-dihydro-3-pyrazolones. Assignee: Merck Patent GmbH. Published 1999-02-09. View Source